Methyl 4-bromo-2-cyano-6-methylphenylacetate
Overview
Description
Methyl 4-bromo-2-cyano-6-methylphenylacetate, also known as MB2C, is a synthetic compound with a wide range of applications in the field of organic chemistry. It is a versatile reagent used in a variety of laboratory experiments and is used in the synthesis of a number of different compounds. MB2C is a colorless liquid with a pungent odor and a boiling point of 149.5°C. It is a highly reactive compound and is used in a variety of reactions.
Mechanism of Action
Methyl 4-bromo-2-cyano-6-methylphenylacetate is a highly reactive compound and is used in a variety of reactions. It is used as a nucleophile in a variety of substitution reactions, as well as in a variety of elimination reactions. In addition, Methyl 4-bromo-2-cyano-6-methylphenylacetate is used as a catalyst in a variety of reactions, including the Hofmann elimination reaction and the Curtius rearrangement.
Biochemical and Physiological Effects
Methyl 4-bromo-2-cyano-6-methylphenylacetate is a highly reactive compound and has a wide range of applications in the field of organic chemistry and biochemistry. However, it has not been extensively studied for its biochemical and physiological effects. It is known to be toxic in high concentrations and should be handled with care.
Advantages and Limitations for Lab Experiments
Methyl 4-bromo-2-cyano-6-methylphenylacetate has a number of advantages in laboratory experiments. It is a versatile reagent that is used in a variety of reactions. It is also easy to handle and store, and it is relatively inexpensive. However, Methyl 4-bromo-2-cyano-6-methylphenylacetate is a highly reactive compound and should be handled with care. In addition, it is toxic in high concentrations and should be used in a well-ventilated area.
Future Directions
There are a number of possible future directions for research on Methyl 4-bromo-2-cyano-6-methylphenylacetate. These include further research on the synthesis of Methyl 4-bromo-2-cyano-6-methylphenylacetate, as well as further research on its biochemical and physiological effects. In addition, further research could be done on the use of Methyl 4-bromo-2-cyano-6-methylphenylacetate as a catalyst in a variety of reactions, as well as on its use in the synthesis of a variety of compounds. Finally, further research could be done on the use of Methyl 4-bromo-2-cyano-6-methylphenylacetate in the synthesis of peptides and proteins, as well as in the synthesis of dyes and pigments.
Scientific Research Applications
Methyl 4-bromo-2-cyano-6-methylphenylacetate has a wide range of applications in the field of organic chemistry and biochemistry. It is used in a variety of reactions, such as the synthesis of a variety of compounds, including pharmaceuticals. It is also used in the synthesis of peptides and proteins, as well as in the synthesis of dyes and pigments. In addition, Methyl 4-bromo-2-cyano-6-methylphenylacetate is used in the synthesis of polymers and other materials.
properties
IUPAC Name |
methyl 2-(4-bromo-2-cyano-6-methylphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO2/c1-7-3-9(12)4-8(6-13)10(7)5-11(14)15-2/h3-4H,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSVBPIRMPPAAAF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1CC(=O)OC)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-bromo-2-cyano-6-methylphenylacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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